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Compound of Interest

Compound Name: Altertoxin I

Cat. No.: B190437 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical guidance

for researchers, scientists, and drug development professionals handling Altertoxin I.
Adherence to these protocols is essential to mitigate risks associated with this mycotoxin.

Altertoxin I, a mycotoxin produced by fungi of the genus Alternaria, is a potent small molecule

with demonstrated in vitro genotoxic and mutagenic properties.[1][2][3][4] A Safety Data Sheet

(SDS) for Altertoxin I classifies it as toxic if swallowed, in contact with skin, or if inhaled.[5]

Therefore, stringent safety measures are imperative to ensure the well-being of laboratory

personnel.

Hazard and Exposure Data
While specific occupational exposure limits for Altertoxin I have not been established, the

available toxicological information underscores the need for stringent control measures to

minimize any potential contact.
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Parameter Data Source

CAS Number 56258-32-3 [5]

Physical Form Solid [5]

Acute Toxicity (Oral) Toxic if swallowed (Category 3) [5]

Acute Toxicity (Dermal)
Toxic in contact with skin

(Category 3)
[5]

Acute Toxicity (Inhalation) Toxic if inhaled (Category 3) [5]

Skin Irritation No irritant effect [5]

Eye Irritation No irritating effect [5]

Sensitization No sensitizing effects known [5]

Carcinogenicity
Not listed by IARC, NTP, or

OSHA
[5]

Mutagenicity/Genotoxicity

Demonstrated in vitro

genotoxic and mutagenic

properties

[1][2][3][4]

Operational Plan: Handling Altertoxin I
All handling of Altertoxin I, especially in its dry, powdered form, must be conducted within a

certified chemical fume hood or a ducted biological safety cabinet to prevent aerosolization and

inhalation.[6]

Personal Protective Equipment (PPE)
A comprehensive PPE ensemble is mandatory for all personnel handling Altertoxin I.
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PPE Component Specifications

Gloves
Chemical-resistant nitrile or PVC gloves.[7]

Double-gloving is recommended.

Lab Coat/Suit
A disposable, solid-front protective suit or a

dedicated lab coat with tight-fitting cuffs.

Eye Protection Safety goggles or a full-face shield.[7][8]

Respiratory Protection

A properly fitted respirator with a cartridge

suitable for organic vapors and particulates

should be used, especially when handling the

powder form.[7]

Footwear
Closed-toe shoes. For extensive handling,

consider disposable shoe covers.

Step-by-Step Handling Protocol
Preparation: Before handling, ensure the chemical fume hood or biological safety cabinet is

functioning correctly. Gather all necessary materials, including pre-weighed Altertoxin I,
solvents, and disposal containers.

Donning PPE: Put on PPE in the following order: shoe covers, inner gloves, lab coat/suit,

respirator, eye protection, and outer gloves. Ensure a proper seal on the respirator.

Handling: Conduct all manipulations of Altertoxin I, including weighing and dissolution,

within the containment of the fume hood or safety cabinet.

Post-Handling: After completing the work, decontaminate all surfaces and equipment.

Doffing PPE: Remove PPE in a designated area, avoiding self-contamination. The general

sequence is: outer gloves, lab coat/suit, shoe covers, eye protection, respirator, and finally

inner gloves.

Hand Washing: Immediately and thoroughly wash hands with soap and water after removing

all PPE.[6]
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Disposal Plan
All waste contaminated with Altertoxin I must be treated as hazardous.

Decontamination
For spills and equipment decontamination, a solution of sodium hypochlorite (1-5%) can be

effective for degrading mycotoxins like aflatoxins, a principle that can be applied to Altertoxin I
with caution.[9][10]

Liquid Waste: Collect all liquid waste containing Altertoxin I in a designated, sealed

container. Treat with an excess of sodium hypochlorite solution for at least 2 hours before

disposal as hazardous chemical waste.

Solid Waste: All contaminated solid materials (e.g., pipette tips, gloves, lab coats) should be

placed in a clearly labeled, sealed hazardous waste bag or container.

Spill Management: In case of a spill, cover the area with absorbent material, then saturate

with a sodium hypochlorite solution and leave for at least 10 minutes before cleaning.[10] All

cleanup materials must be disposed of as hazardous waste.
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Caption: Workflow for the safe handling of Altertoxin I, from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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